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Compound of Interest

Compound Name:
2-Ethylthio-2-imidazoline

hydroiodide

CAS No.: 86240-40-6

Cat. No.: B1371783

Get Quote

Executive Summary
2-Alkylthio-2-imidazolines (specifically the methyl and ethyl variants) are critical electrophilic

intermediates in medicinal chemistry. They serve as the primary "activated" form of the

imidazoline ring, allowing for the facile introduction of the 4,5-dihydro-1H-imidazole moiety into

complex pharmacophores via nucleophilic displacement. This guide provides a definitive

technical analysis of the 2-ethylthio-2-imidazoline class and its salts, contrasting them with the

commercially dominant 2-methylthio analogs.

These salts are the linchpin in the synthesis of a broad class of sympathomimetic drugs,

including Naphazoline, Xylometazoline, and Oxymetazoline.

Chemical Identity & CAS Registry Analysis[1][2][3]
[4][5][6]
While the ethyl variant is a functional equivalent often synthesized in situ, the methyl variant is

the industry-standard reference material due to its higher crystallinity and commercial
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availability.

Core Reference Standards (Methyl Variants)
The methylthio- salts are the most chemically distinct and cited forms in the CAS registry.

Chemical
Name

CAS Registry
No.

Molecular
Formula

MW ( g/mol ) State

2-Methylthio-2-

imidazoline

Hydrobromide

40241-78-9 197.10 White Solid

2-Methylthio-2-

imidazoline

Hydroiodide

5464-11-9 244.10 Crystalline Solid

2-Methylthio-2-

imidazoline (Free

Base)

20112-79-2 116.18
Oil/Low Melt

Solid

Functional Variants (Ethyl Variants)
The ethylthio- analogs are frequently generated in situ during drug synthesis campaigns to

modulate solubility or reaction kinetics.
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Chemical
Name

CAS Registry
No.

Molecular
Formula

MW ( g/mol ) Notes

2-Ethylthio-2-

imidazoline (Free

Base)

7320-60-7 130.21 Viscous Oil

2-Ethylthio-2-

imidazoline

Hydrobromide

Not Assigned 211.12 Generated in situ

2-Ethylthio-2-

imidazoline

Hydroiodide

Not Assigned 258.12 Generated in situ

Technical Note: The absence of a specific CAS for the ethyl-hydrobromide salt indicates it is

rarely isolated as a discrete commercial product. In practice, researchers synthesize it by

refluxing ethylene thiourea with ethyl bromide and using the crude reaction mixture directly.

Synthesis & Manufacturing Pathways
The synthesis of 2-alkylthio-2-imidazolines is a classic S-alkylation of Ethylene Thiourea (ETU).

This process transforms the nucleophilic thione into an electrophilic thioether, activating the C-2

position for subsequent amine displacement.

Experimental Protocol: Synthesis of 2-Ethylthio-2-
imidazoline Hydrobromide (In Situ)
Objective: Generation of the activated imidazoline core for nucleophilic coupling.

Reagents:

Ethylene Thiourea (Imidazolidine-2-thione) [CAS: 96-45-7]
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Ethyl Bromide (Bromoethane) [CAS: 74-96-4]

Solvent: Ethanol (Absolute)[1]

Step-by-Step Methodology:

Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent of

Ethylene Thiourea in absolute ethanol (5 mL per gram of ETU).

Alkylation: Add 1.1 equivalents of Ethyl Bromide dropwise at room temperature.

Mechanistic Insight: The sulfur atom acts as the nucleophile, attacking the ethyl bromide

via an

mechanism. The cyclic amine nitrogens facilitate this by resonance stabilization of the
intermediate cation.

Reflux: Heat the mixture to mild reflux (

) for 2–4 hours.

Monitoring: Reaction progress can be monitored by TLC (Mobile phase: 10% MeOH in

DCM). The disappearance of the thione spot indicates completion.

Workup (Option A - Isolation): Concentrate the solvent in vacuo. The hydrobromide salt will

crystallize or form a thick oil. Triturate with diethyl ether to induce solidification.

Workup (Option B - Direct Use): The ethanolic solution containing the 2-ethylthio-2-

imidazoline hydrobromide is used directly for the next step (addition of the amine

nucleophile).

Synthesis Workflow Diagram

Ethylene Thiourea
(CAS 96-45-7)

Transition State
(S-Alkylation)

Nucleophilic Attack (S-atom)

Ethyl Bromide
(CAS 74-96-4)

2-Ethylthio-2-imidazoline HBr
(Activated Electrophile)

Reflux / -Br⁻
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Figure 1: S-Alkylation pathway converting Ethylene Thiourea to the activated 2-Ethylthio-2-

imidazoline salt.

Applications in Drug Development
The primary utility of 2-alkylthio-2-imidazolines is their role as precursors to 2-substituted

imidazolines. The alkylthio group is an excellent leaving group (as a thiol/mercaptan) when

treated with primary or secondary amines.

Mechanism of Action: Nucleophilic Displacement
The reaction proceeds via an addition-elimination mechanism:

Addition: The amine nucleophile attacks the C-2 carbon of the imidazoline ring.

Elimination: The tetrahedral intermediate collapses, expelling ethyl mercaptan (ethanethiol)

and regenerating the C=N double bond.

Key Pharmaceutical Targets
This pathway is the industrial standard for synthesizing vasoconstrictors:

Naphazoline: 1-Naphthylmethylamine + 2-Methylthio-2-imidazoline.

Xylometazoline: (4-tert-butyl-2,6-dimethylphenyl)methylamine + 2-Methylthio-2-imidazoline.

Oxymetazoline: (3-(4,5-dihydro-1H-imidazol-2-ylmethyl)-2,4-dimethyl-6-tert-butylphenol).

Drug Synthesis Workflow Diagram
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Figure 2: General workflow for synthesizing imidazoline-based APIs using thio-ether

intermediates.

Physicochemical Properties & Characterization
For researchers characterizing these salts, the following data points are critical for validation.

Property
2-Methylthio-2-imidazoline
HI

2-Ethylthio-2-imidazoline
(Base)

Melting Point 144–146 °C (Lit.)[2] N/A (Liquid/Oil)

Solubility Water, Methanol, Ethanol Ethanol, DCM, Chloroform

Appearance White to Off-White Crystals Viscous Yellowish Oil

Storage
Hygroscopic; Store under inert

gas
Air sensitive; Store cold

Spectral Data (Expected)
NMR (DMSO-

):
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Ring Protons: A strong singlet at

ppm (4H) corresponding to the

of the imidazoline ring.

Ethyl Group (Ethylthio): A triplet at

ppm (

) and a quartet at

ppm (

).

IR Spectroscopy:

Strong absorption at

characteristic of the

bond in the imidazoline ring.

Safety & Handling (MSDS Highlights)
Hazards: These salts are irritants. The primary hazard during use is the evolution of alkyl

mercaptans (methyl or ethyl mercaptan) during the displacement reaction.

Ethyl Mercaptan: Extremely foul odor (detectable at ppb levels), highly flammable, and

toxic.

Controls: All reactions involving the displacement of the thio-group must be performed in a

high-efficiency fume hood.

Neutralization: Mercaptan byproducts can be quenched with bleach (sodium hypochlorite)

solution to oxidize them to odorless sulfonates before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. 2-甲硫基-2-咪唑啉 氢碘酸盐 99% | Sigma-Aldrich [sigmaaldrich.com]

3. 4,5-Dihydro-2-(methylthio)-1H-imidazole monohydrobromide | C4H9BrN2S | CID 2777335
- PubChem [pubchem.ncbi.nlm.nih.gov]

4. How is Ethyl Bromide Prepared from Ethyl Alcohol, Ethane & Ethene? Reactions &
Mechanisms Explained [shikshanation.com]

To cite this document: BenchChem. [Technical Guide: CAS Registry & Application Profiling of
2-Alkylthio-2-imidazoline Salts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1371783/docs#technical-guide-cas-registry-
application-profiling-of-2-alkylthio-2-imidazoline-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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